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Compound of Interest

Compound Name: Alilusem Potassium

Cat. No.: B1666880

For Researchers, Scientists, and Drug Development Professionals

Introduction

Alilusem potassium (formerly known as M17055) is a novel high-ceiling loop diuretic that has
been instrumental in elucidating the complex mechanisms of ion transport within the renal
tubules. Developed by Mochida Pharmaceutical Co., Ltd., this compound exhibits a unique
dual-action mechanism, targeting both the thick ascending limb of Henle's loop and the distal
nephron segments. This dual action provides a valuable tool for researchers studying renal
physiology and pathophysiology, as well as for professionals in drug development investigating
novel diuretic agents.

These application notes provide a comprehensive overview of the use of Alilusem potassium
as a research tool, including its mechanism of action, protocols for in vivo and in vitro studies,
and expected quantitative outcomes.

Mechanism of Action

Alilusem potassium primarily functions as a potent inhibitor of the Na+-K*-2CI~ cotransporter
(NKCC2) located in the apical membrane of the thick ascending limb of Henle's loop. This
inhibition leads to a significant increase in the urinary excretion of sodium, potassium, and
chloride ions, a hallmark of loop diuretics.
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Furthermore, Alilusem potassium exerts an inhibitory effect on electrogenic Na* transport in
the distal nephron, including the distal convoluted tubule and the cortical collecting duct. This
secondary mechanism of action contributes to its robust diuretic and natriuretic effects. The
compound has also been suggested to interact with organic anion transporters (OATs), which
are involved in its secretion into the tubular lumen.

A visual representation of the primary signaling pathway affected by Alilusem potassium is
provided below.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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